![molecular formula C24H21ClN4O3 B3000000 2-[3-(4-chlorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(3,4-dimethylphenyl)acetamide CAS No. 931726-98-6](/img/no-structure.png)
2-[3-(4-chlorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(3,4-dimethylphenyl)acetamide
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Overview
Description
This compound is a pyrido[2,3-d]pyrimidinone derivative, which is a class of compounds known for their wide range of biological activities . The presence of the chlorobenzyl and dimethylphenyl groups could potentially influence its properties and biological activity.
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, contains a pyrido[2,3-d]pyrimidinone core with a chlorobenzyl group and a dimethylphenyl group attached. These groups could potentially influence its shape, polarity, and other physical and chemical properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The pyrido[2,3-d]pyrimidinone core might be involved in reactions with nucleophiles or bases, while the chlorobenzyl and dimethylphenyl groups could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and overall polarity would determine properties like solubility, melting point, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
931726-98-6 |
---|---|
Molecular Formula |
C24H21ClN4O3 |
Molecular Weight |
448.91 |
IUPAC Name |
2-[3-[(4-chlorophenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]-N-(3,4-dimethylphenyl)acetamide |
InChI |
InChI=1S/C24H21ClN4O3/c1-15-5-10-19(12-16(15)2)27-21(30)14-28-22-20(4-3-11-26-22)23(31)29(24(28)32)13-17-6-8-18(25)9-7-17/h3-12H,13-14H2,1-2H3,(H,27,30) |
InChI Key |
FWMKNBIUVXNXOM-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=C(C=C4)Cl)C |
solubility |
not available |
Origin of Product |
United States |
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